molecular formula C10H15NOS B8384461 3-Methoxymethyl-2-methyl-4-methylthioaniline

3-Methoxymethyl-2-methyl-4-methylthioaniline

Cat. No.: B8384461
M. Wt: 197.30 g/mol
InChI Key: ZVSDSBIRXCOCPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxymethyl-2-methyl-4-methylthioaniline is a useful research compound. Its molecular formula is C10H15NOS and its molecular weight is 197.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15NOS

Molecular Weight

197.30 g/mol

IUPAC Name

3-(methoxymethyl)-2-methyl-4-methylsulfanylaniline

InChI

InChI=1S/C10H15NOS/c1-7-8(6-12-2)10(13-3)5-4-9(7)11/h4-5H,6,11H2,1-3H3

InChI Key

ZVSDSBIRXCOCPD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1COC)SC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

29.1 g (0.14 mol) of 3-methoxymethyl-2-methyl-4-thiocyanoaniline was dissolved in 200 ml of ethanol and mixed with 100 ml of an aqueous solution containing 33.6 g of sodium sulfide nonahydrate at room temperature. Then, 21.9 g of methyl iodide was dropwise added thereto, and the mixture was reacted at room temperature for 3 hours. After completion of the reaction, the solvent was distilled off under reduced pressure, and water and chloroform were added to the residue. Then, the organic layer was separated and washed sequentially with water and a saturated sodium chloride aqueous solution and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain 25.6 g of the desired product as an oily substance.
Quantity
29.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
33.6 g
Type
reactant
Reaction Step Three
Quantity
21.9 g
Type
reactant
Reaction Step Four

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